Cas no 936928-69-7 ((3S)-2-azabicyclo[2.1.1]hexane-3-carboxylic acid)

• Product Name: (3S)-2-azabicyclo[2.1.1]hexane-3-carboxylic acid
• CAS No: 936928-69-7
• MF: C₆H₉NO₂
• MW: 127.141
• MDL: MFCD31705825
• CID: 4523269
• PubChem ID: 91197222
• Update Time: 2024-03-01

(3S)-2-azabicyclo[2.1.1]hexane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-2-azabicyclo[2.1.1]hexane-3-carboxylic acid

• MDL： MFCD31705825
• SMILES： OC(=O)[C@H]1NC2CC1C2

Computed Properties

• Exact Mass: 127.063328530g/mol
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives